Cas no 2191213-26-8 (1-cyclobutyl-4-(3,4-dimethylbenzenesulfonyl)-1,4-diazepane)

• Product Name: 1-cyclobutyl-4-(3,4-dimethylbenzenesulfonyl)-1,4-diazepane
• CAS No: 2191213-26-8
• MF: C₁₇H₂₆N₂O₂S
• MW: 322.465543270111
• CID: 5340672
• Update Time: 2025-05-26

1-cyclobutyl-4-(3,4-dimethylbenzenesulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-4-((3,4-dimethylphenyl)sulfonyl)-1,4-diazepane
• 1-cyclobutyl-4-(3,4-dimethylphenyl)sulfonyl-1,4-diazepane
• 1-cyclobutyl-4-(3,4-dimethylbenzenesulfonyl)-1,4-diazepane

• Inchi： 1S/C17H26N2O2S/c1-14-7-8-17(13-15(14)2)22(20,21)19-10-4-9-18(11-12-19)16-5-3-6-16/h7-8,13,16H,3-6,9-12H2,1-2H3
• InChI Key： MENYCBMQLMUQRO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(N1CCCN(CC1)C1CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 470
• XLogP3: 2.9
• Topological Polar Surface Area: 49

Additional information on 1-cyclobutyl-4-(3,4-dimethylbenzenesulfonyl)-1,4-diazepane

Comprehensive Overview of 1-Cyclobutyl-4-(3,4-dimethylbenzenesulfonyl)-1,4-diazepane (CAS No. 2191213-26-8)

The compound 1-cyclobutyl-4-(3,4-dimethylbenzenesulfonyl)-1,4-diazepane (CAS No. 2191213-26-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a diazepane core modified with a cyclobutyl group and a 3,4-dimethylbenzenesulfonyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for novel sulfonamide derivatives like 1-cyclobutyl-4-(3,4-dimethylbenzenesulfonyl)-1,4-diazepane has surged due to their versatility in medicinal chemistry. This compound’s sulfonyl group is known to enhance binding affinity, while the diazepane ring contributes to conformational flexibility, a trait highly valued in drug design. These attributes align with current trends in small-molecule therapeutics, where researchers seek compounds with improved pharmacokinetic properties.

The synthesis of CAS No. 2191213-26-8 involves multi-step organic reactions, often starting from readily available precursors. Key steps include the introduction of the cyclobutyl substituent and the subsequent sulfonylation with 3,4-dimethylbenzenesulfonyl chloride. Optimizing these reactions for yield and purity is a focal point for industrial and academic labs alike. Given the growing interest in green chemistry, efforts are underway to develop more sustainable synthetic routes for such compounds.

From a pharmacological perspective, 1-cyclobutyl-4-(3,4-dimethylbenzenesulfonyl)-1,4-diazepane has shown potential in preliminary studies targeting central nervous system (CNS) disorders. Its structural similarity to other diazepane-based therapeutics suggests possible applications in modulating neurotransmitter receptors. However, extensive in vitro and in vivo studies are needed to validate these hypotheses. This aligns with the broader industry shift toward precision medicine, where tailored molecules play a critical role.

The compound’s physicochemical properties, such as solubility and stability, are also under scrutiny. These factors are crucial for formulation development, especially in oral drug delivery systems. Computational modeling tools, including molecular docking and QSAR analysis, are frequently employed to predict its behavior in biological systems. Such approaches are part of the larger trend toward AI-driven drug discovery, which accelerates the identification of promising candidates.

In the context of intellectual property, CAS No. 2191213-26-8 has been the subject of several patent filings, highlighting its commercial potential. Companies investing in innovative pharmaceuticals are keen to explore its derivatives for niche applications. Additionally, the rise of collaborative research networks has facilitated faster sharing of data related to such compounds, fostering innovation.

For researchers and industry professionals, understanding the regulatory landscape surrounding 1-cyclobutyl-4-(3,4-dimethylbenzenesulfonyl)-1,4-diazepane is essential. Compliance with Good Manufacturing Practices (GMP) and other guidelines ensures safe handling and scalability. This is particularly relevant as the global market for high-value intermediates continues to expand, driven by demand from the biopharmaceutical sector.

Looking ahead, the exploration of CAS No. 2191213-26-8 and its analogs is expected to grow, particularly in areas like targeted therapy and combinatorial chemistry. Its modular structure allows for diverse modifications, enabling the creation of libraries for high-throughput screening. As the scientific community prioritizes translational research, compounds like this will remain at the forefront of innovation.